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Compound of Interest

Compound Name: Deoxypheganomycin D

Cat. No.: B1670261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of

deoxypheganomycin D in dimethyl sulfoxide (DMSO) for in vitro experiments, particularly

focusing on its application in mycobacterial research.

Product Information and Solubility
Deoxypheganomycin D is a specific inhibitor of mycobacteria.[1][2][3] It is a solid powder that

is soluble in DMSO, which is the recommended solvent for preparing stock solutions for in vitro

assays.[4]

Table 1: Solubility and Physicochemical Properties of Deoxypheganomycin D
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Property Value Reference

Molecular Formula C₃₀H₄₇N₉O₁₁ [5]

Molecular Weight 709.75 g/mol [4]

Appearance Solid powder [4]

Solubility Soluble in DMSO [4]

Storage Conditions

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C.

[4]

Stock Solution Storage

Short term (days to weeks): 0 -

4°C. Long term (months):

-20°C.

[4]

Mechanism of Action in Mycobacteria
Deoxypheganomycin D exhibits bacteriostatic activity against Mycobacterium smegmatis at

concentrations as high as 7 x 10⁻⁵ M.[1][3] Its primary mode of action is believed to be the

disruption of the cell membrane and inhibition of cell wall synthesis.[1][3] Specifically, it has

been shown to:

Markedly decrease the incorporation of glycerol into the cell wall.[1][3]

Affect the influx of leucine.[1][2][3]

Importantly, deoxypheganomycin D does not show cross-resistance with other common

antibiotics such as paromomycin, capreomycin, viomycin, streptothricin, kanamycin, and

streptomycin.[1][2][3] At a concentration of 2.8 x 10⁻⁷ M, it partially inhibits the growth of M.

smegmatis without significantly affecting DNA, RNA, or protein synthesis.[1][3]
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Proposed Mechanism of Action of Deoxypheganomycin D in Mycobacteria
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Proposed mechanism of action of Deoxypheganomycin D.

Experimental Protocols
Preparation of Deoxypheganomycin D Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of deoxypheganomycin D
in DMSO.

Materials:

Deoxypheganomycin D (solid powder)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes
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Procedure:

Calculate the required mass of Deoxypheganomycin D:

Based on a molecular weight of 709.75 g/mol , to prepare 1 mL of a 10 mM stock solution,

you will need 7.0975 mg of deoxypheganomycin D.

Weigh the Deoxypheganomycin D:

In a sterile microcentrifuge tube, carefully weigh out the calculated amount of

deoxypheganomycin D powder.

Add DMSO:

Add the desired volume of sterile DMSO to the microcentrifuge tube containing the

deoxypheganomycin D powder. For a 10 mM stock, add 1 mL of DMSO for every 7.0975

mg of powder.

Dissolve the compound:

Vortex the tube thoroughly until the deoxypheganomycin D is completely dissolved.

Gentle warming in a 37°C water bath may assist in dissolution if necessary.

Sterilization (Optional):

If required for your specific application, the DMSO stock solution can be sterilized by

filtration through a 0.22 µm syringe filter compatible with DMSO.

Storage:

Store the stock solution in small aliquots at -20°C for long-term use to avoid repeated

freeze-thaw cycles. For short-term storage (days to weeks), 0-4°C is suitable.[4]

Table 2: Example Volumes for Preparing Deoxypheganomycin D Stock Solutions in DMSO
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Desired Stock Concentration
Mass of Deoxypheganomycin D for 1 mL
of DMSO

1 mM 0.71 mg

5 mM 3.55 mg

10 mM 7.10 mg

20 mM 14.20 mg

50 mM 35.50 mg

In Vitro Treatment of Mycobacteria with
Deoxypheganomycin D
This protocol provides a general workflow for treating a mycobacterial culture with

deoxypheganomycin D. This should be adapted based on the specific mycobacterial species

and experimental design.

Materials:

Deoxypheganomycin D stock solution in DMSO

Mycobacterial culture in appropriate broth medium (e.g., Middlebrook 7H9)

Sterile culture tubes or plates

Incubator at the appropriate temperature for mycobacterial growth

Spectrophotometer for measuring optical density (OD)

Procedure:

Prepare Mycobacterial Culture:

Grow a liquid culture of the desired mycobacterial strain to the mid-logarithmic phase (e.g.,

OD₆₀₀ of 0.4-0.6).
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Prepare Serial Dilutions:

From your deoxypheganomycin D stock solution, prepare a series of dilutions in the

culture medium to achieve the desired final concentrations for your experiment.

Remember to account for the volume of the bacterial inoculum.

Important: Prepare a vehicle control containing the same final concentration of DMSO as

in your highest concentration treatment group.

Inoculate and Treat:

In sterile culture tubes or wells of a microplate, add the appropriate volume of your diluted

deoxypheganomycin D solutions or vehicle control.

Add the mycobacterial culture to each tube or well to achieve the desired starting cell

density.

Incubation:

Incubate the cultures under the appropriate conditions (e.g., 37°C with shaking for M.

smegmatis).

Monitor Growth:

At various time points, measure the optical density (OD₆₀₀) of the cultures to monitor

bacterial growth.

Data Analysis:

Plot the growth curves for each treatment condition and the vehicle control to determine

the effect of deoxypheganomycin D on mycobacterial growth.
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Experimental Workflow for In Vitro Mycobacterial Treatment

Stock Solution Preparation
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Workflow for preparing and using Deoxypheganomycin D.
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Safety Precautions
Always handle deoxypheganomycin D and DMSO in a well-ventilated area, preferably a

chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Refer to the Safety Data Sheet (SDS) for deoxypheganomycin D for complete safety and

handling information.

DMSO can facilitate the absorption of other chemicals through the skin. Exercise caution

when handling DMSO-containing solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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